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Compound of Interest

Compound Name: 3-Fluoro-2-phenylpyridine

CAS No.: 1214342-78-5

Cat. No.: B13033059 Get Quote

Part 1: Executive Summary & Immediate Action
Do not dispose of 3-Fluoro-2-phenylpyridine down the drain or in general organic waste.

This compound is a Halogenated Organic intermediate. Its disposal requires specific

segregation to prevent the release of corrosive hydrogen fluoride (HF) gas during thermal

destruction.

Immediate Classification:

Waste Stream: Halogenated Organic Waste (High BTU).

RCRA Status: Hazardous (Likely Characteristic: Ignitable/Toxic).

Key Hazard: Fluorine content necessitates incineration with acid gas scrubbing.

Part 2: Chemical Profile & Hazard Identification
Why this matters: Understanding the physical properties determines your packaging and spill

response. As a fluorinated phenylpyridine, this compound exhibits stability that resists standard

degradation, requiring high-temperature incineration.

Table 1: Physical & Chemical Properties (Class Representative)
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Property Data/Characteristic Operational Implication

Chemical Structure
Pyridine ring, Phenyl group,

Fluorine substituent

Halogenated: Must be

segregated from non-

halogens.[1][2]

Physical State
Viscous Liquid or Low-Melting

Solid

Requires leak-proof secondary

containment.

Flash Point
>100°C (Estimated based on

analogs)

Combustible. Store away from

oxidizers.

Reactivity
Stable; Incompatible with

strong oxidizers

Do not mix with Nitric

Acid/Peroxides in waste.

Toxicity Irritant (Skin/Eye/Respiratory)
Standard PPE (Nitrile gloves,

Goggles) required.

Senior Scientist Insight: The presence of the Fluorine atom at the 3-position is the critical factor

here. When incinerated in a standard facility (designed for non-halogenated hydrocarbons),

fluorinated compounds release Hydrogen Fluoride (HF). HF is highly corrosive to the refractory

lining of incinerators and poses a severe environmental hazard. This is why you must never

label this simply as "Organic Waste."

Part 3: Disposal Workflow (Decision Logic)
This self-validating workflow ensures compliance with EPA regulations and facility safety

standards.
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Start: Waste Generation

Is the waste Solid or Liquid?

Liquid Waste Solid Waste
(Contaminated Wipes/Solids)

Confirm Fluorine Content
(Is it mixed with non-halogens?)

SEGREGATE: Halogenated Waste Stream

Contains F

Select Container:
HDPE or Glass (No Metal)

Label: 'Hazardous Waste - Halogenated'
List: 3-Fluoro-2-phenylpyridine

Schedule EHS Pickup
(Incineration w/ Scrubber)

Click to download full resolution via product page

Figure 1: Decision matrix for the disposal of fluorinated pyridine derivatives. Note the critical

segregation step to ensure downstream incinerator safety.
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Part 4: Detailed Operational Procedures
1. Segregation & Accumulation

The Rule: If the mixture contains >1,000 ppm (0.1%) halogens, the entire mixture is

classified as Halogenated Waste.

Protocol:

Designate a specific carboy/container for "Halogenated Organics."

Do not pour 3-Fluoro-2-phenylpyridine into the "General Organic" or "Non-Halogenated"

solvent drum.

Incompatibility Check: Ensure no strong oxidizers (e.g., Nitric acid, concentrated

Peroxides) are present in the waste container. Pyridines are organic bases and can react

exothermically with strong acids.

2. Container Selection
Recommended: High-Density Polyethylene (HDPE) or Borosilicate Glass.

Avoid: Metal cans (unless lined). While phenylpyridines are not acutely corrosive to metal,

the potential formation of HF traces in wet waste streams makes plastic/glass the safer, self-

validating choice.

3. Labeling Requirements
Compliance requires accurate "Cradle-to-Grave" tracking. Your label must include:

Full Chemical Name: 3-Fluoro-2-phenylpyridine.

Hazard Checkboxes: [x] Toxic [x] Irritant [x] Combustible.

Constituents: If in solution, list the solvent (e.g., "5% 3-Fluoro-2-phenylpyridine in Ethyl

Acetate").

Part 5: Spill Response Protocol
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In the event of a benchtop spill, follow this containment logic to prevent exposure and

environmental release.

PPE Required: Nitrile gloves (double gloved recommended), safety glasses with side shields,

lab coat.

Secure the Area: Alert nearby personnel. Remove ignition sources (though flammability is

low, this is standard protocol for organics).

Containment:

Liquid: Surround the spill with absorbent pads or vermiculite dikes.

Solid: Cover with a damp paper towel to prevent dust generation.

Neutralization/Cleanup:

Absorb the material using an inert absorbent (vermiculite, sand, or commercial organic

spill pads).

Do not use bleach. Chlorinated oxidizers can react with nitrogen-containing heterocycles.

Disposal of Debris:

Place all contaminated absorbents, gloves, and wipes into a sealed plastic bag.

Tag this bag as "Solid Hazardous Waste - Halogenated Debris."

Part 6: Regulatory & Compliance Context
This guide aligns with the following regulatory frameworks:

RCRA (USA): Under 40 CFR 261, this material is a hazardous waste. While it may not have

a specific "U" or "P" list code, it falls under Process Waste rules and potentially exhibits the

characteristic of Toxicity or Ignitability depending on the solvent matrix [1].

EPA Halogen Rule: The "Rebuttable Presumption" (40 CFR 279.[3]10) assumes oil/solvent

mixtures with >1,000 ppm halogens are hazardous. Proper labeling prevents costly testing
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delays [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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